Cas no 68206-94-0 (Cloricromene)

• Product name: Cloricromene
• CAS No: 68206-94-0
• MF: C₂₀H₂₆NO₅Cl
• MW: 395.87714
• CID: 58723
• PubChem ID: 68876

Cloricromene Chemical and Physical Properties

Names and Identifiers

• Cloricromene
• Ethyl 2-[8-chloro-3-(2-diethylaminoethyl)-4-methyl-2-oxochromen-7-yl]oxyacetate
• CLORICROMEN
• ethyl 2-[8-chloro-3-[2-(diethylamino)ethyl]-4-methyl-2-oxochromen-7-yl]oxyacetate
• 8-Chlorocarbochromen
• AD 6 (pharmaceutical)
• Cloricromen (INN)
• Cloricromene [French]
• Cloricromeno [Spanish]
• Cloricromenum [Latin]
• Proendotel
• SCHEMBL133346
• O=C(OCC)COC1=CC=C(C(O2)=C1Cl)C(C)=C(CCN(CC)CC)C2=O
• UNII-B9454PE93C
• B9454PE93C
• NCGC00165769-01
• DTXSID2048373
• CLORICROMEN [MI]
• CHEMBL255066
• 68206-94-0
• GYNNRVJJLAVVTQ-UHFFFAOYSA-N
• NCGC00165769-02
• CLORICROMEN [WHO-DD]
• Acetic acid, ((8-chloro-3-(2-(diethylamino)ethyl)-4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy)-, ethyl ester
• CS-0066257
• Cloricromeno
• Ethyl [[8-chloro-3-[2-(diethylamino)ethyl]-4-methyl-2-oxo-2H-1-benzopyran-7-yl]oxy]acetate
• ethyl 2-(8-chloro-3-(2-(diethylamino)ethyl)-4-methyl-2-oxo-2H-chromen-7-yloxy)acetate
• Ethyl ((8-chloro-3-(2-(diethylamino)ethyl)-4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy)acetate
• D07139
• HY-116678
• AKOS040745675
• NS00022678
• Cloricromenum
• DB13367
• CLORICROMEN [MART.]
• CHEBI:135628
• AD-6
• FT-0603198
• Cloricromen [INN]
• Q5135145

• Inchi： 1S/C20H26ClNO5/c1-5-22(6-2)11-10-15-13(4)14-8-9-16(26-12-17(23)25-7-3)18(21)19(14)27-20(15)24/h8-9H,5-7,10-12H2,1-4H3
• InChI Key： GYNNRVJJLAVVTQ-UHFFFAOYSA-N
• SMILES： CCOC(COC1C=CC2C(=C(C(OC=2C=1Cl)=O)CCN(CC)CC)C)=O

Computed Properties

• Exact Mass: 395.15000
• Monoisotopic Mass: 395.149951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 65.1

Experimental Properties

• Density: 1.189
• Melting Point: 221-222.3 °C
• Boiling Point: 514.1°Cat760mmHg
• Flash Point: 264.7°C
• Refractive Index: 1.532
• Solubility: DMSO: 17 mg/mL
• PSA: 68.98000
• LogP: 3.58100

Cloricromene Security Information

• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed.
• RTECS：AF8970000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22